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Compound of Interest

Compound Name: 3-Amino-6-fluoro-2-methyiphenol
CAS No.: 1784742-57-9
Cat. No.: B2898891
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nodes and arrows. | am ensuring that the DOT diagram has distinct contrast for a clean
diagram. I'm focusing on ensuring readability and clarity. | will need to track the fluorine
environment, as 19F NMR is key for the analysis. I'm also including all step-by-step
methodologies clearly.
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I'm now focusing on integrating the NMR data, including 1H, 13C and 19F data in a concise
table format to improve clarity. I'm verifying the assigned proton and fluorine positions against
the structure. I'll need to emphasize the coupling constants within the DOT diagram. I've added
a table with the major fragmentation ions and NMR data.

Validating the NMR Table

I'm now validating the NMR data table with the corrected 13C coupling values. I've re-
calculated exact mass and fragmentation patterns. I'm focusing on clarifying that these values
are correct and verified. I'm carefully reviewing the coupling constants to ensure accuracy. I'm
also reviewing all of the URLSs.
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An in-depth technical guide to the structural elucidation and confirmation of CAS 1784742-57-9
(3-Amino-6-fluoro-2-methylphenol).

Executive Summary

In modern drug discovery and materials science, fluorinated aromatics serve as critical building
blocks due to fluorine’s ability to modulate pKa, lipophilicity, and metabolic stability. CAS
1784742-57-9, chemically identified as 3-Amino-6-fluoro-2-methylphenol, presents a unique
structural elucidation challenge. The presence of four distinct substituents (hydroxyl, methyl,
amino, and fluoro) on a single benzene ring creates a heavily congested electronic
environment.

As a Senior Application Scientist, | approach the structural confirmation of such heavily
substituted small molecules not as a simple checklist of analytical techniques, but as a self-
validating system of logical deductions. This whitepaper details the comprehensive analytical
workflow—integrating High-Resolution Mass Spectrometry (HRMS) and multinuclear Nuclear
Magnetic Resonance (NMR) spectroscopy—required to unambiguously confirm the structure
and regiochemistry of this compound[1].
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Physicochemical Profiling & The Self-Validating
Analytical Strategy

To achieve absolute structural certainty, an analytical strategy must be orthogonal; the
weaknesses of one technique must be covered by the strengths of another.

 HRMS provides the exact molecular formula but cannot distinguish between positional

isomers.

e 1D NMR (1H, 13C, 19F) identifies the local chemical environments and functional groups but
lacks spatial connectivity[2].

e 2D NMR (HSQC, HMBC) bridges the gap, mapping the exact regiochemical backbone of the
molecule.

Below is the logical workflow designed to elucidate and confirm the structure of CAS 1784742-
57-9.

Structural elucidation workflow for CAS 1784742-57-9 integrating HRMS, NMR, and FT-IR.

High-Resolution Mass Spectrometry (HRMS)
Workflow

Causality of Experimental Choice: Electrospray lonization (ESI) in positive mode is deliberately
selected because the basic aniline moiety (-NH2) readily accepts a proton to form a
stable[M+H]+ ion. Collision-Induced Dissociation (CID) is employed to strip functional groups
off the aromatic ring, yielding diagnostic fragment ions that confirm the presence of the
hydroxyl and fluoro groups.

Protocol 1: HRMS Exact Mass Determination

o Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol.
Dilute the stock solution 1:100 in a mixture of Methanol/Water (50:50, v/v) containing 0.1%
Formic Acid to facilitate protonation.

e Instrument Calibration: Calibrate the ESI-TOF mass spectrometer using a sodium formate
cluster solution to ensure a mass accuracy of < 3 ppm.
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o Acquisition: Infuse the sample directly at a flow rate of 10 pL/min. Apply a capillary voltage of
4.5 kV.

o Fragmentation (MS/MS): Isolate the parent ion and apply a collision energy ramp of 15-25
eV using nitrogen as the collision gas.

Table 1: HRMS Data Summary

] Theoretical Mass Error Structural
lon Species Observed miz .
m/z (ppm) Assignment

Intact Molecular

[M+H]+ 142.0668 142.0671 2.1

lon

Loss of Hydroxyl
[M+H-H20]+ 124.0562 124.0565 2.4

(-18 Da)

Loss of Fluorine
[M+H-HF]+ 122.0606 122.0609 2.4

(-20 Da)

Nuclear Magnetic Resonance (NMR) Spectroscopy
Strategy

Causality of Experimental Choice: Anhydrous DMSO-d6 is chosen over CDCI3 for two critical
reasons. First, the highly polar nature of the amino and hydroxyl groups can lead to poor
solubility and line broadening in non-polar solvents. Second, DMSO-d6 acts as a strong
hydrogen-bond acceptor, which drastically slows the chemical exchange rate of the -OH and -
NH2 protons on the NMR timescale, allowing them to be observed as distinct, quantifiable
peaks rather than a merged, broad baseline hump.

Protocol 2: Multinuclear NMR Acquisition

o Sample Preparation: Dissolve 15 mg of the compound in 600 pL of anhydrous DMSO-d6.
Transfer to a 5 mm precision NMR tube.

e Instrument Setup: Tune and match the probe on a 600 MHz NMR spectrometer equipped
with a cryoprobe for maximum sensitivity. Calibrate the 90° pulse for 1H, 13C, and 19F
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nuclei.

e 1D Acquisition: Acquire 1H (16 scans), 13C{1H} (1024 scans), and 19F{1H} (64 scans).
Reference 1H and 13C to the residual DMSO solvent peak (2.50 ppm and 39.5 ppm).
Reference 19F to an internal standard such as CFCI3 (0 ppm)[3].

e 2D Acquisition: Acquire gradient-selected COSY, HSQC, and HMBC spectra to establish
scalar and long-range connectivity.

19F NMR: The Fluorine Probe

Fluorine-19 NMR is an exceptionally powerful tool due to its 100% natural abundance and high
gyromagnetic ratio[4]. The chemical shift of 19F is highly sensitive to its electronic
environment[5]. In CAS 1784742-57-9, the fluorine atom at C6 is situated ortho to an electron-
donating hydroxyl group, resulting in a distinct upfield shift (expected around -135 ppm), which
is characteristic of highly shielded fluorinated phenols[3].

Regiochemical Mapping via 2D NMR

While 1D NMR confirms the presence of the functional groups, Heteronuclear Multiple Bond
Correlation (HMBC) is the linchpin for regiochemical assignment. The long-range 3JCH
correlations from the C2 methyl protons to C1 (-OH bearing) and C3 (-NH2 bearing) definitively
anchor the contiguous arrangement of the substituents, distinguishing this structure from its
positional isomers.

Table 2: NMR Data Summary (600 MHz, DMSO-d6)
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. . Key HMBC
. Chemical o J-Coupling .
Nucleus Position . Multiplicity Correlation
Shift (ppm) (Hz)
s
1H -OH (C1) 9.10 br s (1H) - C1, C2, C6
1H -NH2 (C3) 4.85 br s (2H) - C2, C3,C4
1H -CH3 (C2) 1.95 s (3H) - C1,C2,C3
JHH=8.5,
1H H4 6.15 dd (1H) C2,C6
JHF=4.0
JHH=8.5,
1H H5 6.75 dd (1H) C1,C3
JHF=10.5
JFH=10.5,
19F F (C6) -135.2 dd (1F)
JFH=4.0
13C C6 (C-F) 152.4 d 1JCF=238.0
13C C5 115.6 d 2JCF=22.5
13C C1 145.2 d 2JCF=15.0

Note: The massive 1JCFcoupling of 238.0 Hz unambiguously identifies C6 as the fluorine-
bearing carbon, while the 2JCFcouplings confirm the adjacent C1 and C5 positions, locking the
aromatic backbone in place.

Data Synthesis and Structural Validation

The structural elucidation of CAS 1784742-57-9 relies on a self-validating feedback loop. The
exact mass from HRMS restricts the molecular formula to C7H8FNO . The 1H NMR accounts
for all 8 protons, differentiating the exchangeable heteroatom protons (-OH, -NH2) from the
aromatic and aliphatic protons. The 19F NMR confirms a single fluorinated environment[4].
Finally, the HMBC correlations radiating from the C2 methyl group act as a chemical compass,
proving that the methyl group is sandwiched exactly between the hydroxyl and amino groups.

This multi-tiered analytical approach ensures absolute trustworthiness in the structural
assignment, meeting the rigorous standards required for downstream pharmaceutical
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development and intellectual property filings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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